Cas no 27696-34-0 (Benzoic acid,2-[methyl[3-(trifluoromethyl)phenyl]amino]-)
27696-34-0 structure
Product Name:Benzoic acid,2-[methyl[3-(trifluoromethyl)phenyl]amino]-
CAS No:27696-34-0
MF:C15H12F3NO2
MW:295.256494522095
CID:268843
PubChem ID:214105
Update Time:2025-04-19
Benzoic acid,2-[methyl[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[methyl[3-(trifluoromethyl)phenyl]amino]-
- 2-[N-methyl-3-(trifluoromethyl)anilino]benzoic acid
- 2-{methyl[3-(trifluoromethyl)phenyl]amino}benzoic acid
- AC1L4W74
- AC1Q4JZ3
- BRN 2762950
- Mefenamic acid, N-methyl-
- N-(3-Trifluormethylphenyl)-N-methyl-anthranilic acid
- N-(3-Trifluoromethylphenyl)-N-methylanthranilic acid
- Anthranilic acid, N-methyl-N-(alpha,alpha,alpha-trifluoro-m-tolyl)-
- CHEMBL3950317
- Benzoic acid, 2-[methyl[3-(trifluoromethyl)phenyl]amino]-
- BLODVPQNWORVJM-UHFFFAOYSA-N
- 27696-34-0
- N-Methylmefenamic acid
- 2-(METHYL(3-(TRIFLUOROMETHYL)PHENYL)AMINO)BENZOIC ACID
- DTXSID90182061
- N-Methyl-N-(alpha,alpha,alpha-trifluoro-m-tolyl)anthranilic acid
- SCHEMBL11347335
- AT31586
- Benzoic acid, 2-[methyl[3-(trifluoromethyl)phenyl]amino]-
-
- Inchi: 1S/C15H12F3NO2/c1-19(13-8-3-2-7-12(13)14(20)21)11-6-4-5-10(9-11)15(16,17)18/h2-9H,1H3,(H,20,21)
- InChI Key: BLODVPQNWORVJM-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)N(C)C1C=CC=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 295.08206
- Monoisotopic Mass: 295.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.341
- Boiling Point: 403.5°Cat760mmHg
- Flash Point: 197.8°C
- Refractive Index: 1.57
- PSA: 40.54
Benzoic acid,2-[methyl[3-(trifluoromethyl)phenyl]amino]- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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